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Compound of Interest

Compound Name: Thiol-PEG9-alcohol

Cat. No.: B8103774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety and handling of

Thiol-PEG9-alcohol. The following sections detail the material's properties, potential hazards,

safe handling procedures, emergency protocols, and experimental applications. This guide is

intended for professionals in research and drug development who utilize Thiol-PEG9-alcohol
in their work.

Chemical and Physical Properties
Thiol-PEG9-alcohol is a heterobifunctional polyethylene glycol (PEG) derivative containing a

terminal thiol (-SH) group and a terminal alcohol (-OH) group, connected by a 9-unit ethylene

glycol chain. The thiol group allows for covalent attachment to various substrates, while the

hydroxyl group can be used for further chemical modification.[1] While specific data for Thiol-
PEG9-alcohol is limited, the properties of similar PEG and thiol compounds provide a basis for

safe handling.

Table 1: Physical and Chemical Properties of Thiol-PEG9-alcohol and Related Compounds
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Property Value/Information Source

Molecular Formula C₁₈H₃₈O₉S [2]

Molecular Weight 430.55 g/mol [2]

Appearance
May be a low-melting solid or

viscous liquid.
[3]

Solubility

Soluble in water and polar

organic solvents like DMSO

and DMF.

[3]

Odor
Thiols are known for their

strong, unpleasant odors.

Boiling Point

Thiols generally have lower

boiling points than

corresponding alcohols.

Stability

Air and light sensitive. Stable

under recommended storage

conditions.

Safety and Hazard Information
The chemical, physical, and toxicological properties of Thiol-PEG9-alcohol have not been

thoroughly investigated. However, based on the functional groups and related compounds,

several hazards should be considered.

Table 2: Hazard Identification and GHS Classification (based on related compounds)
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Hazard
GHS Classification
(Typical for similar
thiols)

Precautionary
Statements

Source

Skin Irritation Category 2
H315: Causes skin

irritation.

Eye Irritation Category 2A
H319: Causes serious

eye irritation.

Respiratory Irritation Category 3
H335: May cause

respiratory irritation.

Acute Oral Toxicity
Category 4 (for some

PEG derivatives)

H302: Harmful if

swallowed.

Aquatic Toxicity
Category 1 (for some

PEG derivatives)

H410: Very toxic to

aquatic life with long

lasting effects.

Note: Specific toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) are not available for Thiol-PEG9-alcohol. General polyethylene glycol

(PEG) compounds are considered to have low toxicity. However, the thiol group can present its

own set of hazards.

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

vapors or aerosols are generated, a respirator may be necessary.
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Handling
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is typically 2-8°C.

Protect from air and light.

Emergency Procedures
First Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

In Case of Skin Contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate

medical attention.

After Swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Combustible. Vapors are heavier than air and may spread along floors.

Hazardous combustion products may include carbon oxides and sulfur oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, dry sand) and

place in a suitable container for disposal.

Experimental Protocols and Workflows
Thiol-PEG9-alcohol is a versatile linker used in various applications, including bioconjugation

and the formation of self-assembled monolayers (SAMs).

General Bioconjugation Protocol
This protocol outlines a general procedure for conjugating Thiol-PEG9-alcohol to a maleimide-

activated protein.

Materials:

Thiol-PEG9-alcohol

Maleimide-activated protein

Conjugation buffer (e.g., phosphate-buffered saline, PBS, pH 7.2-7.5)

Quenching reagent (e.g., free cysteine or β-mercaptoethanol)

Purification system (e.g., size-exclusion chromatography)

Procedure:
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Dissolve Protein: Dissolve the maleimide-activated protein in the conjugation buffer to a

desired concentration.

Dissolve Thiol-PEG9-alcohol: Immediately before use, dissolve Thiol-PEG9-alcohol in the

conjugation buffer.

Reaction: Add the Thiol-PEG9-alcohol solution to the protein solution at a specific molar

ratio (e.g., 10:1 linker to protein).

Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C

overnight with gentle stirring.

Quenching: Add a quenching reagent to cap any unreacted maleimide groups.

Purification: Purify the PEGylated protein conjugate using a suitable chromatography method

to remove excess linker and unreacted protein.

Below is a logical workflow for the bioconjugation process.

Preparation

Reaction Purification

Dissolve Maleimide-
activated Protein

Mix Protein and PEG Solutions

Dissolve Thiol-PEG9-alcohol

Incubate Quench Reaction Purify Conjugate PEGylated Protein

Click to download full resolution via product page

Caption: General workflow for protein bioconjugation with Thiol-PEG9-alcohol.

Protocol for Self-Assembled Monolayer (SAM)
Formation on Gold
This protocol describes the formation of a SAM of Thiol-PEG9-alcohol on a gold surface.
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Materials:

Gold-coated substrate

Thiol-PEG9-alcohol

Absolute ethanol (or other suitable solvent)

Cleaning solution (e.g., Piranha solution - EXTREME CAUTION REQUIRED)

Deionized water

Nitrogen gas

Procedure:

Substrate Cleaning: Thoroughly clean the gold substrate. A common method is to use a

Piranha solution (a mixture of sulfuric acid and hydrogen peroxide), followed by extensive

rinsing with deionized water and ethanol. Dry the substrate under a stream of nitrogen.

Thiol Solution Preparation: Prepare a dilute solution of Thiol-PEG9-alcohol (e.g., 1 mM) in

absolute ethanol.

Immersion: Immerse the clean, dry gold substrate into the thiol solution.

Incubation: Allow the self-assembly to proceed for 12-24 hours at room temperature.

Rinsing: Remove the substrate from the solution and rinse thoroughly with fresh ethanol to

remove non-chemisorbed molecules.

Drying: Dry the SAM-coated substrate under a stream of nitrogen.

The following diagram illustrates the workflow for SAM formation.
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Incubate for 12-24h

Rinse with Solvent

Dry with Nitrogen

SAM-coated Substrate
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Caption: Workflow for forming a self-assembled monolayer on a gold surface.

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself.
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough review

of the Safety Data Sheet (SDS) provided by the manufacturer and a comprehensive risk

assessment before use. All laboratory work should be conducted by trained personnel in a

suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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